Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-methoxyphenyl)acetyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O5S/c1-3-32-24(30)21-18-14-33-22(25-19(28)13-15-9-11-17(31-2)12-10-15)20(18)23(29)27(26-21)16-7-5-4-6-8-16/h4-12,14H,3,13H2,1-2H3,(H,25,28)
• InChI Key: QGRBNBWDSFGLOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

Pyridine derivatives, such as the one you’re asking about, are important structural motifs found in numerous bioactive molecules. They can be used in the synthesis of various drugs and other organic compounds.

Scientific Research Applications

Synthesis and Antibacterial Activity

Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has been studied within the realm of synthetic organic chemistry, focusing on its potential applications in developing new compounds with varied biological activities. One notable study involves the synthesis of novel thieno[2,3-c]pyridazines starting from 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine. This process involved several synthetic steps, including hydrazinolysis and treatment with different reagents to yield compounds with potential antibacterial activities. The synthesized compounds were evaluated for their antibacterial efficacy, highlighting the chemical's utility in generating new molecules for biological applications (Al-Kamali et al., 2014).

Heterocyclic Compound Synthesis

Another aspect of research involves utilizing ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate as a precursor in the synthesis of heterocyclic compounds. Studies have demonstrated its conversion into various derivatives, such as pyridine, pyridazine, and pyrimido-[4,5-c]pyridazine, through reactions with different nucleophilic reagents. These synthetic pathways are significant for developing new heterocyclic compounds that could serve as key intermediates in pharmaceutical chemistry and material science (Rady & Barsy, 2006).

Novel Derivatives and Biological Activities

Research has also extended to the synthesis of novel derivatives from ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate that exhibit various biological activities. For instance, the synthesis and evaluation of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have been documented. These compounds have been tested for herbicidal and bleaching activities, showcasing the compound's versatility as a scaffold for developing agrochemicals (Xu et al., 2008).